Cas no 111168-53-7 (3-(1H-indol-5-yl)-2-Propenoic acid methyl ester)

• Product Name: 3-(1H-indol-5-yl)-2-Propenoic acid methyl ester
• CAS No: 111168-53-7
• MF: C₁₂H₁₁NO₂
• MW: 201.221243143082
• CID: 1098974
• PubChem ID: 13707691
• Update Time: 2025-04-20

3-(1H-indol-5-yl)-2-Propenoic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 3-(1H-indol-5-yl)-2-Propenoic acid methyl ester
• (e)-methyl 3-(5-indolyl)acrylate
• 111168-53-7
• 2-Propenoicacid,3-(1H-indol-5-yl)-,methylester
• methyl (2E)-3-(1H-indol-5-yl)acrylate
• SCHEMBL6071053
• VGUYJFPHWVNEQV-HWKANZROSA-N
• 2-Propenoic acid, 3-(1H-indol-5-yl)-, methyl ester
• methyl (E)-3-(1H-indol-5-yl)prop-2-enoate
• AKOS015899485
• F18649

• Inchi： 1S/C12H11NO2/c1-15-12(14)5-3-9-2-4-11-10(8-9)6-7-13-11/h2-8,13H,1H3/b5-3+
• InChI Key： VGUYJFPHWVNEQV-HWKANZROSA-N
• SMILES： O(C)C(/C=C/C1C=CC2=C(C=CN2)C=1)=O

Computed Properties

• Exact Mass: 201.078978594g/mol
• Monoisotopic Mass: 201.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 42.1Ų